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Compound of Interest

Compound Name: 5-Hydroxy-3-phenylbenzoic acid

CAS No.: 35489-88-4

Cat. No.: B1503092

Get Quote

Executive Summary & Chemical Profile
Objective: To establish a standardized, self-validating protocol for the disposal of 5-Hydroxy-3-
phenylbenzoic acid. This directive mitigates risks associated with phenolic toxicity and acidic

reactivity while ensuring compliance with RCRA (Resource Conservation and Recovery Act)

and local EHS regulations.[1]

Chemical Identity:

Chemical Name: 5-Hydroxy-3-phenylbenzoic acid[1]

Chemical Class: Biphenyl derivative / Phenolic acid[1]

Functional Groups: Carboxylic acid (-COOH), Phenolic hydroxyl (-OH)[1]

Primary Hazards: Skin/Eye Irritant (H315, H319), Respiratory Irritant (H335), Acute Toxicity

(Oral) (H302).[1][2]
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Operational Philosophy: Treat this compound as a Hazardous Organic Acid. Although specific

isomers may not be explicitly P-listed or U-listed under EPA RCRA regulations, the presence of

the phenolic moiety necessitates strict segregation from the municipal water supply to prevent

aquatic toxicity.

Hazard Characterization (The "Why")
Understanding the chemical behavior dictates the disposal path. This compound is amphipathic

(containing both hydrophilic acid groups and a hydrophobic phenyl ring), affecting its solubility

and reactivity.

Property Hazard Implication Operational Control

Acidity (pKa ~4.0)
Reacts exothermically with

strong bases.[1]

NEVER mix directly with

concentrated base waste (e.g.,

Sodium Hydroxide) without

controlled neutralization.[1]

Phenolic Group
Potential aquatic toxin; skin

permeator.[1]

NO DRAIN DISPOSAL.

Double-glove (Nitrile) during

handling.[1]

Physical State Solid powder (likely).[1]

Dust inhalation risk.[1][3][4][5]

[6] Use a fume hood for all

transfers.[1]

Reactivity
Incompatible with strong

oxidizers.[1]

Segregate from nitric acid,

perchlorates, and peroxides to

prevent fire/explosion.

Disposal Decision Matrix
The following workflow illustrates the logical decision tree for disposing of 5-Hydroxy-3-
phenylbenzoic acid based on its physical state and mixture components.
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Figure 1: Decision matrix for segregating 5-Hydroxy-3-phenylbenzoic acid waste streams to

ensure chemical compatibility and regulatory compliance.
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Protocol A: Disposal of Pure Solid Waste
Use this for expired stock, contaminated weighing paper, or spill cleanup debris.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1]

Avoid metal containers due to potential acid corrosion over time.[1]

Transfer:

Perform all transfers inside a fume hood to capture dust.[1]

Use an antistatic spatula to minimize dispersion.[1]

Labeling:

Apply a hazardous waste label immediately.[1]

Chemical Name: Write out the full name. Do not use abbreviations or chemical formulas.

Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

Closure: Ensure the lid is screwed on tightly. Wipe the exterior with a damp paper towel

(dispose of the towel in the same container) to remove dust residue.

Protocol B: Disposal of Liquid Waste (Solutions)
Use this for HPLC effluent, mother liquors, or reaction mixtures.

Segregation Check (The "Self-Validating" Step):

Before pouring: Check the receiving container's log.

STOP: If the container holds strong oxidizers (e.g., Nitric Acid waste) or strong bases (e.g.,

10M NaOH).

GO: If the container holds compatible organic solvents (e.g., Methanol, Acetone, Acetic

Acid).

pH Adjustment (Optional but Recommended):
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If the waste is primarily aqueous and highly acidic (pH < 2), it is prudent to adjust the pH to

4–9 using a dilute bicarbonate solution before adding it to a general aqueous waste drum.

This prevents gas generation in the drum.

Note: If the waste is >50% organic solvent, pH adjustment is usually unnecessary; dispose

of as organic solvent waste.

Stream Selection:

Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform.[1]

Non-Halogenated Waste: If dissolved in Methanol, Ethanol, or Ethyl Acetate.

Emergency Procedures: Spills
Scenario: You drop a 5g bottle of solid 5-Hydroxy-3-phenylbenzoic acid on the floor.

Isolate: Alert nearby personnel. Mark the area.

PPE: Don safety goggles, a lab coat, and double nitrile gloves. If dust is visible in the air, use

an N95 respirator.

Containment:

Do not dry sweep (creates dust).[1]

Cover the spill with a wet paper towel or an inert absorbent (vermiculite) to dampen the

powder.

Cleanup:

Scoop the damp material into a wide-mouth waste jar.[1]

Wipe the surface with a mild soap/water solution or a dilute sodium bicarbonate solution

(to neutralize the acid residue).

Dispose of all cleanup materials as solid hazardous waste (Protocol A).[1]
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Regulatory Compliance (RCRA)
While 5-Hydroxy-3-phenylbenzoic acid is not explicitly listed on the EPA's P-list or U-list, it

must be managed as hazardous waste based on characteristic hazards and prudent laboratory

practice.[1]

Waste Code Assignment (Guidance):

If the waste exhibits ignitability (due to solvent): D001.

If the waste is corrosive (pH ≤ 2): D002.[7]

If no specific characteristic applies, label as "Non-RCRA Regulated Hazardous Waste"

(depending on state regulations, e.g., California requires specific "Toxic" labeling).[1]

Generator Status: Ensure the mass of this waste is tracked in your laboratory's monthly

hazardous waste totals to maintain your generator status (VSQG, SQG, or LQG).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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